Cas no 1261838-23-6 (4-Chloro-2-(2,3-difluorophenyl)pyridine)

4-Chloro-2-(2,3-difluorophenyl)pyridine is a halogenated heterocyclic compound featuring a pyridine core substituted with a chloro group at the 4-position and a 2,3-difluorophenyl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine and chlorine atoms enhances its reactivity in cross-coupling reactions, facilitating the construction of complex molecular architectures. Its stability under various reaction conditions and compatibility with diverse functional groups further underscore its utility in medicinal chemistry and material science applications. This compound is particularly suited for use in the development of biologically active molecules due to its modular reactivity and structural versatility.

4-Chloro-2-(2,3-difluorophenyl)pyridine structure

1261838-23-6 structure

Product Name:4-Chloro-2-(2,3-difluorophenyl)pyridine

CAS No:1261838-23-6

MF:C₁₁H₆ClF₂N

MW:225.621848583221

CID:4927215

Update Time:2025-10-28

4-Chloro-2-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-(2,3-difluorophenyl)pyridine
- Inchi： 1S/C11H6ClF2N/c12-7-4-5-15-10(6-7)8-2-1-3-9(13)11(8)14/h1-6H
- InChI Key： QYKCUSGAVVQBHX-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C=1)C1C=CC=C(C=1F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 215
XLogP3: 3.3
Topological Polar Surface Area: 12.9

4-Chloro-2-(2,3-difluorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023605-250mg	4-Chloro-2-(2,3-difluorophenyl)pyridine	1261838-23-6	97%	250mg	$680.00	2022-04-03
Alichem	A023023605-500mg	4-Chloro-2-(2,3-difluorophenyl)pyridine	1261838-23-6	97%	500mg	$960.40	2022-04-03
Alichem	A023023605-1g	4-Chloro-2-(2,3-difluorophenyl)pyridine	1261838-23-6	97%	1g	$1,612.80	2022-04-03

4-Chloro-2-(2,3-difluorophenyl)pyridine Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Additional information on 4-Chloro-2-(2,3-difluorophenyl)pyridine

Comprehensive Overview of 4-Chloro-2-(2,3-difluorophenyl)pyridine (CAS No. 1261838-23-6)

4-Chloro-2-(2,3-difluorophenyl)pyridine (CAS No. 1261838-23-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core substituted with chloro and difluorophenyl groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable asset in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "4-Chloro-2-(2,3-difluorophenyl)pyridine synthesis" or "CAS 1261838-23-6 applications," reflecting the compound's relevance in modern medicinal chemistry. Its chloro and difluorophenyl substituents contribute to its electron-withdrawing properties, which are pivotal in modulating the reactivity of adjacent functional groups.

The compound's role in catalysis and material science is another area of exploration. For instance, its incorporation into ligand systems for transition metal catalysts has shown promise in cross-coupling reactions, a topic frequently queried in academic and industrial forums. Additionally, its potential use in OLED materials and organic semiconductors aligns with the growing interest in sustainable electronics.

From a synthetic perspective, 4-Chloro-2-(2,3-difluorophenyl)pyridine is often prepared via palladium-catalyzed coupling reactions or nucleophilic aromatic substitution. Queries such as "1261838-23-6 solubility" or "pyridine derivative stability" highlight user concerns about its practical handling and storage. The compound's lipophilicity and crystalline structure further influence its utility in formulation development.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its fluorinated nature necessitates careful disposal to mitigate ecological impact. Searches like "green chemistry alternatives for fluorinated pyridines" underscore the industry's shift toward sustainable practices.

In summary, 4-Chloro-2-(2,3-difluorophenyl)pyridine (CAS No. 1261838-23-6) exemplifies the intersection of innovation and utility in organic chemistry. Its applications span pharmaceuticals, materials science, and catalysis, driven by its adaptable scaffold and functional diversity. As research advances, this compound is poised to remain a cornerstone in the design of next-generation therapeutics and functional materials.